Cas no 176711-20-9 (2-Propanol,1-[(2-aminoethyl)methylamino]-)

2-Propanol,1-[(2-aminoethyl)methylamino]- structure
176711-20-9 structure
Product Name:2-Propanol,1-[(2-aminoethyl)methylamino]-
CAS No:176711-20-9
MF:C6H16N2O
MW:132.204041481018
CID:112437
Update Time:2022-07-26

2-Propanol,1-[(2-aminoethyl)methylamino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-[(2-aminoethyl)methylamino]-
    • 2-Propanol,1-[(2-aminoethyl)methylamino]-(9CI)
    • 1-[2-aminoethyl(methyl)amino]propan-2-ol
    • Inchi: 1S/C6H16N2O/c1-6(9)5-8(2)4-3-7/h6,9H,3-5,7H2,1-2H3
    • InChI Key: IGVRPIDJKMESIG-UHFFFAOYSA-N
    • SMILES: C(N(CCN)C)C(O)C

Computed Properties

  • Exact Mass: 132.126
  • Monoisotopic Mass: 132.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 68.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.5A^2
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